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Compound of Interest

Compound Name: 4-lodobenzenesulfonyl chloride

Cat. No.: B1203014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodobenzenesulfonyl chloride,
a key reagent in organic synthesis and drug development. The document details its chemical
properties, common synonyms, and applications, with a focus on its role in the modification of
peptides and proteins.

Chemical Identity and Synonyms

4-lodobenzenesulfonyl chloride is an organosulfur compound that is widely recognized by a
variety of names across different chemical contexts and supplier catalogs. A clear
understanding of these synonyms is crucial for effective literature searches and procurement.

The most common synonyms and identifiers for 4-lodobenzenesulfonyl chloride are
summarized in the table below. These include its formal IUPAC name, CAS registry number for
unambiguous identification, and other trivial or commercial names.
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Identifier Type Identifier

IUPAC Name 4-iodobenzenesulfonyl chloride[1]
CAS Number 98-61-3[1][2]

Common Synonyms Pipsyl chloride[1][2]

p-lodophenylsulfonyl chloride[1][2]

4-lodophenylsulfonyl Chloride[1]

Benzenesulfonyl chloride, 4-iodo-[1][2]

4-iodobenzene-1-sulfonyl chloride[1]

p-lodobenzenesulfonyl chloride[1]

4-lodobenzenesulphonyl chloride[1]

lodobenzene-p-sulfonyl chloride[1]

Physicochemical Properties

The physical and chemical properties of 4-lodobenzenesulfonyl chloride are critical for its
handling, storage, and application in experimental settings. The compound is a solid at room
temperature and is sensitive to moisture.
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Property Value

Molecular Formula C6H4CIIO2S[1][2]
Molecular Weight 302.52 g/mol [1]

Melting Point 80-82 °C (lit.)[2][3]

Boiling Point 319.1+£25.0 °C (Predicted)[2]

Soluble in ethanol (100 mg/mL, clear to slightly
Solubility hazy, colorless to yellow)[2][3]. Reacts with
water[2].

White to beige or orange Crystals or Crystalline

Appearance
PP Powder[2]

Storage Temperature Under inert gas (nitrogen or Argon) at 2—8 °C[2]

Experimental Applications and Protocols

4-lodobenzenesulfonyl chloride, often referred to as pipsyl chloride, is a valuable reagent for
the chemical modification of amino acids, peptides, and proteins. Its primary application lies in
the derivatization of primary and secondary amino groups. The sulfonyl chloride moiety reacts
readily with nucleophilic amines to form stable sulfonamides. The iodine atom provides a heavy
atom for X-ray crystallography studies and a site for further chemical modification.

A general experimental workflow for the pipsylation of a peptide is outlined below. This process
is fundamental for researchers looking to utilize this reagent for protein labeling and analysis.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7399
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6468299.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7399
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6468299.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/222941
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6468299.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6468299.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/222941
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6468299.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6468299.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6468299.htm
https://www.benchchem.com/product/b1203014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

Peptide Solution
in Alkaline Buffer (e.g., pH 9-10)

Incubate at controlled

Work-up & Purification Analysis

Characterization

Reaction Mixture

4-lodobenzenesulfonyl Chloride
(Pipsyl Chloride)
in Organic Solvent (e.g., Acetone)

‘l Quench Reaction Purification
'l (e.g., with acid) (e.g., HPLC) (e.g., Mass Spectrometry, X-ray Crystallography)

Click to download full resolution via product page

Caption: General workflow for the pipsylation of a peptide.

A key application of this derivatization is in the field of proteomics and protein structure

analysis. The introduction of the iodine atom can aid in solving the phase problem in X-ray

crystallography through techniques like single-wavelength anomalous dispersion (SAD) or

multi-wavelength anomalous dispersion (MAD).

The logical relationship for the application of pipsyl chloride in protein crystallography is

illustrated in the following diagram.
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Caption: Application of pipsyl chloride in protein crystallography.

Safety and Handling
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4-lodobenzenesulfonyl chloride is a corrosive substance that causes severe skin burns and
eye damage. It is also sensitive to moisture and should be handled in a dry, well-ventilated
area.[2] Appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, should be worn at all times when working with this compound. Storage should
be in a tightly sealed container under an inert atmosphere, such as argon or nitrogen, and at
refrigerated temperatures (2-8 °C).[2]

This guide serves as a foundational resource for professionals engaged in research and
development activities involving 4-lodobenzenesulfonyl chloride. For detailed experimental
conditions and protocols, it is recommended to consult specific literature relevant to the
intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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